N-cyclopentyl-2-((1-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide

• IUPAC Name: N-cyclopentyl-2-[1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]indol-3-yl]sulfonylacetamide
• InChI: InChI=1S/C23H31N3O4S/c1-17-10-12-25(13-11-17)23(28)15-26-14-21(19-8-4-5-9-20(19)26)31(29,30)16-22(27)24-18-6-2-3-7-18/h4-5,8-9,14,17-18H,2-3,6-7,10-13,15-16H2,1H3,(H,24,27)
• InChI Key: QJOIKZHPFQDBIG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC(=O)NC4CCCC4
• Molecular Formula: C23H31N3O4S
• Molecular Weight: 445.6 g/mol

Description

N-cyclopentyl-2-((1-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C23H31N3O4S and its molecular weight is 445.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Exploration

Compounds with sulfonamide groups have been synthesized for various purposes, including the development of antimicrobial agents. A study by Darwish et al. (2014) detailed the synthesis of novel heterocyclic compounds incorporating a sulfamoyl moiety intended for use as antimicrobial agents. These compounds showed promising in vitro antibacterial and antifungal activities, suggesting the potential of sulfonamide derivatives in combating microbial infections (Darwish et al., 2014).

Anticancer Applications

Sulfonamide-derived compounds have also been explored for their anticancer properties. Eldeeb et al. (2022) investigated the cytotoxic effect of sulfonamide-derived isatins on hepatocellular carcinoma cell lines, revealing that some compounds exhibited significant cytotoxicity and safety profiles, highlighting their potential in cancer management (Eldeeb et al., 2022).

Neurological and Enzyme Inhibition Studies

Sulfonamide derivatives have been evaluated for their effects on neurological conditions and enzyme inhibition. Studies have synthesized new series of sulfonamides with potential as α-glucosidase and acetylcholinesterase inhibitors, indicating their relevance in managing diabetes and Alzheimer's disease, respectively. For instance, Abbasi et al. (2019) synthesized new sulfonamides with benzodioxane and acetamide moieties, exhibiting substantial inhibitory activity against yeast α-glucosidase and acetylcholinesterase, suggesting their potential therapeutic applications (Abbasi et al., 2019).